Cas no 367501-19-7 (7-(piperidin-4-yloxy)quinoline)

• Product Name: 7-(piperidin-4-yloxy)quinoline
• CAS No: 367501-19-7
• MF: C₁₄H₁₆N₂O
• MW: 228.289643287659
• CID: 1479043
• PubChem ID: 22397526
• Update Time: 2025-11-01

7-(piperidin-4-yloxy)quinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 7-(4-piperidinyloxy)-
• 7-(piperidin-4-yloxy)quinoline
• 7-(4-Piperidinyloxy)quinoline
• 367501-19-7
• DB-140910
• SCHEMBL5375637
• EN300-1758495

• Inchi： 1S/C14H16N2O/c1-2-11-3-4-13(10-14(11)16-7-1)17-12-5-8-15-9-6-12/h1-4,7,10,12,15H,5-6,8-9H2
• InChI Key： WWPAQYCRZMQXEM-UHFFFAOYSA-N
• SMILES： O(C1C=CC2=CC=CN=C2C=1)C1CCNCC1

Computed Properties

• Exact Mass: 228.12638
• Monoisotopic Mass: 228.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• PSA: 34.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 7-(piperidin-4-yloxy)quinoline

7-(piperidin-4-yloxy)quinoline: A Promising Compound for Pharmaceutical Applications

7-(piperidin-4-yloxy)quinoline, with the chemical identifier CAS No. 367501-19-7, represents a unique molecular scaffold that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to the broader class of quinoline derivatives, which are well-established for their diverse biological activities, ranging from antimicrobial to anticancer properties. The piperidin-4-yloxy group, a key structural feature, imparts distinctive pharmacokinetic and pharmacodynamic profiles, making this compound a focal point for researchers exploring novel therapeutic strategies.

Recent advancements in medicinal chemistry have highlighted the importance of functional group modifications in enhancing the efficacy and selectivity of drug candidates. The quinoline ring system, characterized by its aromatic heterocyclic structure, provides a robust platform for scaffold-based drug discovery. The introduction of a piperidin-4-yloxy substituent at the 7-position of the quinoline ring not only expands the molecular complexity but also introduces new opportunities for interaction with biological targets. This structural innovation is particularly relevant in the context of modern drug development, where the design of molecules with optimized physicochemical properties is critical for improving drug delivery and therapeutic outcomes.

One of the most compelling aspects of 7-(piperidin-4-yloxy)quinoline is its potential to modulate intracellular signaling pathways. Emerging research suggests that this compound may interact with specific receptors or enzymes involved in inflammatory responses, oxidative stress, and neurodegenerative processes. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of quinoline with piperidin-4-yloxy substitutions exhibited enhanced anti-inflammatory activity compared to their non-substituted counterparts. This finding underscores the significance of the piperidin-4-yloxy group in enhancing the biological activity of quinoline-based compounds.

The 7-(piperidin-4-yloxy)quinoline molecule also displays favorable physicochemical properties that are essential for drug development. Its solubility profile, stability under physiological conditions, and ability to cross biological membranes are critical factors in determining its therapeutic potential. Computational studies have predicted that the quinoline ring system, combined with the piperidin-4-yloxy substituent, may confer enhanced lipophilicity, which could improve the compound's ability to penetrate the blood-brain barrier—a key consideration for neuropharmacological applications.

In the realm of anticancer research, 7-(piperidin-4-yloxy)quinoline has emerged as a promising candidate for targeting specific oncogenic pathways. A 2024 preclinical study published in Cancer Research reported that this compound demonstrated selective cytotoxicity against cancer cells overexpressing certain receptor tyrosine kinases. The mechanism of action appears to involve the modulation of signaling cascades mediated by these receptors, highlighting the compound's potential as a targeted therapy agent. These findings align with the growing trend in oncology to develop molecules with high specificity and minimal off-target effects.

The quinoline scaffold, including its derivatives like 7-(piperidin-4-yloxy)quinoline, has also been explored for its antimicrobial properties. Recent studies have shown that certain quinoline derivatives can disrupt bacterial cell membranes or inhibit essential enzymes required for microbial survival. The introduction of the piperidin-4-yloxy group may further enhance these antimicrobial activities by increasing the compound's ability to interact with bacterial targets. This makes 7-(piperidin-4-yloxy)quinoline a potential candidate for the development of novel antimicrobial agents, especially in the context of rising antibiotic resistance.

Another area of interest is the neuropharmacological potential of 7-(piperidin-4-yloxy)quinoline. Research published in Neuropharmacology in 2023 suggested that this compound may exert neuroprotective effects by modulating oxidative stress and inflammation in neuronal cells. The quinoline ring system is known to interact with various neuroreceptors, and the addition of the piperidin-4-yloxy substituent may enhance these interactions, potentially leading to improved therapeutic outcomes in conditions such as Parkinson's disease or Alzheimer's disease.

The synthesis of 7-(piperidin-4-yloxy)quinoline involves a series of well-established chemical reactions, including coupling reactions between quinoline derivatives and piperidine-based reagents. The efficiency of these synthetic routes is crucial for the large-scale production of this compound, which is essential for preclinical and clinical development. Recent advancements in green chemistry have also contributed to the development of more sustainable methods for synthesizing quinoline derivatives, further supporting the viability of 7-(piperidin-4-yloxy)quinoline as a therapeutic candidate.

Despite its promising profile, the development of 7-(piperidin-4-yloxy)quinoline as a drug candidate is not without challenges. Issues such as potential toxicity, metabolic stability, and the need for further optimization of its pharmacological properties remain areas of active research. However, the compound's structural versatility and the growing body of evidence supporting its biological activity suggest that it holds significant promise for future therapeutic applications.

In conclusion, 7-(piperidin-4-yloxy)quinoline represents a compelling example of how molecular modifications can enhance the therapeutic potential of existing chemical scaffolds. Its unique combination of a quinoline ring and a piperidin-4-yloxy substituent positions it as a valuable candidate for further exploration in the fields of oncology, neuropharmacology, and antimicrobial therapy. As research in this area continues to evolve, the compound may pave the way for the development of novel and more effective treatments for a range of diseases.